(2Z)-2-[(2E)-2-[2-Chloro-3-[(E)-2-(3-ethyl-5-phenyl-1,3-benzoxazol-3-ium-2-yl)ethenyl]cyclopent-2-en-1-ylidene]ethylidene]-3-ethyl-5-phenyl-1,3-benzoxazole;iodide
(2Z)-2-[(2E)-2-[2-Chloro-3-[(E)-2-(3-ethyl-5-phenyl-1,3-benzoxazol-3-ium-2-yl)ethenyl]cyclopent-2-en-1-ylidene]ethylidene]-3-ethyl-5-phenyl-1,3-benzoxazole;iodide
Brand Name:
Vulcanchem
CAS No.:
121556-56-7
VCID:
VC0050654
InChI:
InChI=1S/C39H34ClN2O2.HI/c1-3-41-33-25-31(27-11-7-5-8-12-27)17-21-35(33)43-37(41)23-19-29-15-16-30(39(29)40)20-24-38-42(4-2)34-26-32(18-22-36(34)44-38)28-13-9-6-10-14-28;/h5-14,17-26H,3-4,15-16H2,1-2H3;1H/q+1;/p-1
SMILES:
CCN1C2=C(C=CC(=C2)C3=CC=CC=C3)OC1=CC=C4CCC(=C4Cl)C=CC5=[N+](C6=C(O5)C=CC(=C6)C7=CC=CC=C7)CC.[I-]
Molecular Formula:
C39H34ClIN2O2
Molecular Weight:
725.1 g/mol
(2Z)-2-[(2E)-2-[2-Chloro-3-[(E)-2-(3-ethyl-5-phenyl-1,3-benzoxazol-3-ium-2-yl)ethenyl]cyclopent-2-en-1-ylidene]ethylidene]-3-ethyl-5-phenyl-1,3-benzoxazole;iodide
CAS No.: 121556-56-7
Main Products
VCID: VC0050654
Molecular Formula: C39H34ClIN2O2
Molecular Weight: 725.1 g/mol
![(2Z)-2-[(2E)-2-[2-Chloro-3-[(E)-2-(3-ethyl-5-phenyl-1,3-benzoxazol-3-ium-2-yl)ethenyl]cyclopent-2-en-1-ylidene]ethylidene]-3-ethyl-5-phenyl-1,3-benzoxazole;iodide - 121556-56-7](/images/no_structure.jpg)
| CAS No. | 121556-56-7 |
|---|---|
| Product Name | (2Z)-2-[(2E)-2-[2-Chloro-3-[(E)-2-(3-ethyl-5-phenyl-1,3-benzoxazol-3-ium-2-yl)ethenyl]cyclopent-2-en-1-ylidene]ethylidene]-3-ethyl-5-phenyl-1,3-benzoxazole;iodide |
| Molecular Formula | C39H34ClIN2O2 |
| Molecular Weight | 725.1 g/mol |
| IUPAC Name | (2Z)-2-[(2E)-2-[2-chloro-3-[(E)-2-(3-ethyl-5-phenyl-1,3-benzoxazol-3-ium-2-yl)ethenyl]cyclopent-2-en-1-ylidene]ethylidene]-3-ethyl-5-phenyl-1,3-benzoxazole;iodide |
| Standard InChI | InChI=1S/C39H34ClN2O2.HI/c1-3-41-33-25-31(27-11-7-5-8-12-27)17-21-35(33)43-37(41)23-19-29-15-16-30(39(29)40)20-24-38-42(4-2)34-26-32(18-22-36(34)44-38)28-13-9-6-10-14-28;/h5-14,17-26H,3-4,15-16H2,1-2H3;1H/q+1;/p-1 |
| Standard InChIKey | FVCRZFDYEXJJLI-UHFFFAOYSA-M |
| Isomeric SMILES | CCN\1C2=C(C=CC(=C2)C3=CC=CC=C3)O/C1=C\C=C\4/CCC(=C4Cl)/C=C/C5=[N+](C6=C(O5)C=CC(=C6)C7=CC=CC=C7)CC.[I-] |
| SMILES | CCN1C2=C(C=CC(=C2)C3=CC=CC=C3)OC1=CC=C4CCC(=C4Cl)C=CC5=[N+](C6=C(O5)C=CC(=C6)C7=CC=CC=C7)CC.[I-] |
| Canonical SMILES | CCN1C2=C(C=CC(=C2)C3=CC=CC=C3)OC1=CC=C4CCC(=C4Cl)C=CC5=[N+](C6=C(O5)C=CC(=C6)C7=CC=CC=C7)CC.[I-] |
| PubChem Compound | 14817769 |
| Last Modified | Nov 11 2021 |
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